Cas no 889943-11-7 (1H-Indole-3-carboxylicacid, 2,5-dimethyl-)
889943-11-7 structure
Product Name:1H-Indole-3-carboxylicacid, 2,5-dimethyl-
CAS No:889943-11-7
MF:C11H11NO2
MW:189.210542917252
CID:714324
PubChem ID:28290366
Update Time:2025-04-19
1H-Indole-3-carboxylicacid, 2,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-3-carboxylicacid, 2,5-dimethyl-
- 2,5-dimethyl-1H-indole-3-carboxylic acid
- 2,5-Dimethyl-1H-indole-3-carboxylicacid
- 1H-Indole-3-carboxylic acid, 2,5-dimethyl-
- AKOS006284889
- 889943-11-7
- DTXSID20651230
- SCHEMBL18932673
-
- Inchi: 1S/C11H11NO2/c1-6-3-4-9-8(5-6)10(11(13)14)7(2)12-9/h3-5,12H,1-2H3,(H,13,14)
- InChI Key: QAQTVZCNSIKQOK-UHFFFAOYSA-N
- SMILES: OC(C1=C(C)NC2C=CC(C)=CC=21)=O
Computed Properties
- Exact Mass: 189.078978594g/mol
- Monoisotopic Mass: 189.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: 2.3
- Topological Polar Surface Area: 53.1Ų
1H-Indole-3-carboxylicacid, 2,5-dimethyl- Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
889943-11-7 (1H-Indole-3-carboxylicacid, 2,5-dimethyl-) Related Products
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